Cas no 63815-39-4 (3-(4-methoxyphenoxy)propanenitrile)

• Product Name: 3-(4-methoxyphenoxy)propanenitrile
• CAS No: 63815-39-4
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD00832809
• CID: 513392
• PubChem ID: 114247
• Update Time: 2025-04-19

3-(4-methoxyphenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(4-methoxyphenoxy)-
• 3-(4-methoxyphenoxy)propanenitrile
• USAF EL-68
• CCG-42521
• CS-0038793
• STL253499
• 3-(4-methoxyphenoxy)propionitrile
• 63815-39-4
• AKOS000206654
• 4- (2-Cyanoethoxy)anisole
• 4-06-00-05747 (Beilstein Handbook Reference)
• Z54336972
• DTXSID10213260
• SR-01000632514-1
• 2-(4-Methoxyphenoxy)cyanoethane
• W10836
• F1575-0099
• DTAWFMRIHNITFA-UHFFFAOYSA-N
• 4-(2-Cyanoethoxy)anisole
• BRN 3263480
• MFCD00832809
• beta-(p-Methoxyphenoxy)-propionitrile
• Propionitrile, 3-(p-methoxyphenoxy)-
• DB-293645
• SCHEMBL1810628
• AS-61919

• MDL： MFCD00832809
• Inchi： 1S/C10H11NO2/c1-12-9-3-5-10(6-4-9)13-8-2-7-11/h3-6H,2,8H2,1H3
• InChI Key： DTAWFMRIHNITFA-UHFFFAOYSA-N
• SMILES： O(CCC#N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25

3-(4-methoxyphenoxy)propanenitrile Security Information

• Storage Condition：(BD336463)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles